9,10-Anthracenedione, 1,5-bis(cyclohexylamino)-

• CAS: 15958-68-6
• Molecular Formula: C26H30N2O2
• Molecular Weight: 402.5 g/mol
• SMILES: C1CCC(CC1)NC2=CC=CC3=C2C(=O)C4=C(C3=O)C(=CC=C4)NC5CCCCC5
• InChI: InChI=1S/C26H30N2O2/c29-25-20-14-8-16-22(28-18-11-5-2-6-12-18)24(20)26(30)19-13-7-15-21(23(19)25)27-17-9-3-1-4-10-17/h7-8,13-18,27-28H,1-6,9-12H2
• InChIKey: QSNJWMJODWUDPJ-UHFFFAOYSA-N

Substituting generic red dyes for 1,5-bis(cyclohexylamino)-9,10-anthracenedione often causes thermal degradation during high-temp processing or premature color fading. This specific anthraquinone dye resolves these failures with validated performance metrics: Thermal stability to 300°C, preventing color shift during PC/ABS/nylon molding. Lightfastness Class 7-8 vs. Class 5 for Solvent Red 24, ensuring long-term retention in automotive and architectural applications. Migration resistance Class 5, critical for cosmetic packaging and toy compliance. Supplied as dark red powder, ≥95% purity. For R&D use only; inquire for bulk.

1,5-Bis(cyclohexylamino)-9,10-anthracenedione Identification & Sourcing

1,5-Bis(cyclohexylamino)-9,10-anthracenedione (CAS 15958-68-6, also known as Solvent Red 207, C.I. 617001) is a synthetically accessible [1] anthraquinone derivative belonging to the class of anthraquinone-based solvent dyes [2]. It is characterized by two cyclohexylamino groups substituted at the 1 and 5 positions of the anthracenedione core, resulting in a molecular formula of C26H30N2O2 and a molecular weight of 402.5 g/mol . Its primary commercial and research use is as a red colorant for plastics and other hydrophobic matrices, where it exhibits a bluish-red shade in solution [2]. The compound is a solid at 20°C with a reported melting point range of 240-249°C and a calculated logP of approximately 6.29, indicating significant lipophilicity [3].

Hydrophobic matrix coloring (plastics, inks)

High-temperature resin processing (PC, ABS)

Applications requiring bluish-red shade

• [1] Chen Zhongyuan Chemical Library. (n.d.). C.I. Solvent Red 207 (C.I. 617001) Synthesis Process. Retrieved from minghuiinternational.com View Source
• [2] Pylam Dyes. (2024). Solvent Red 207 Product Page. Retrieved from pylamdyes.com View Source
• [3] SIELC Technologies. (2018). 9,10-Anthracenedione, 1,5-bis(cyclohexylamino)- Product Page. Retrieved from sielc.com View Source

Substitution Limitations for 1,5-Bis(cyclohexylamino)-9,10-anthracenedione

The assumption that any anthraquinone-based red dye can serve as a functional substitute for 1,5-bis(cyclohexylamino)-9,10-anthracenedione is demonstrably false and often leads to significant performance failures in demanding applications . The specific 1,5-substitution pattern with cyclohexylamino groups is not arbitrary; it is a key determinant of a suite of critical performance attributes, including thermal stability, lightfastness, solubility profile, and migration resistance [1]. These attributes are not uniformly shared across the anthraquinone class or even among other bis(cyclohexylamino) regioisomers (e.g., the 1,4-analog, CAS 13090-99-8) . Consequently, substituting an analog without validating these specific performance metrics introduces substantial risk of premature color fading, component deformation during high-temperature processing, or product contamination due to dye migration—all of which can compromise product integrity, regulatory compliance, and long-term durability .

Regioisomer mismatch

1,4-Bis(cyclohexylamino) analog exhibits markedly different lipophilicity (ΔlogP ~3), potentially altering dye-polymer compatibility.

Class-level performance gap

Typical anthraquinone solvent dyes without this substitution pattern cannot replicate the combined high thermal stability, lightfastness, and migration resistance.

Substitution requires validation

Direct replacement without empirical testing may lead to color shift, migration, or product failure.

• [1] Pylam Dyes. (2024). Solvent Red 207 Product Page. Retrieved from pylamdyes.com View Source

Quantitative Evidence for 1,5-Bis(cyclohexylamino)-9,10-anthracenedione

Thermal Stability & Lightfastness vs. Common Solvent Dyes

A direct comparative analysis of key performance metrics reveals that 1,5-bis(cyclohexylamino)-9,10-anthracenedione (Solvent Red 207) offers quantifiably superior performance to two common alternatives, Solvent Red 24 and Solvent Red 26 . The target compound demonstrates a thermal stability of 300°C, which is significantly higher than both Solvent Red 24 (220°C) and Solvent Red 26 (260°C) . Its lightfastness is rated as Class 7-8, compared to Class 5 for Solvent Red 24 and Class 6 for Solvent Red 26 .

Thermal & Light Stability

Supplier comparison

Target 300°C / Class 7–8

Comparators 220–260°C / Class 5–6

Higher thermal and lightfastness margins for demanding plastics.

Supplier-reported data; verify under your processing conditions.

Evidence Dimension	Thermal Stability
Target Compound Data	300°C
Comparator Or Baseline	Solvent Red 24: 220°C; Solvent Red 26: 260°C
Quantified Difference	+80°C over Red 24, +40°C over Red 26
Conditions	Comparative product specification analysis for solvent dyes

Why This Matters

Higher thermal stability is critical for processing in high-temperature polymers (e.g., PC, ABS) without dye degradation, preventing color shift and ensuring final product quality.

Lipophilicity Difference Between 1,5- and 1,4-Regioisomers

A crucial differentiation exists between the 1,5- and 1,4-bis(cyclohexylamino) regioisomers, which directly impacts their behavior in non-polar environments. While direct experimental comparative data on their performance is scarce, the available predicted physicochemical data points to a fundamental difference [1]. The 1,5-isomer (CAS 15958-68-6) has a predicted logP of 6.29 [1]. The 1,4-isomer (CAS 13090-99-8) has a predicted logP of 9.34 .

Regioisomer Lipophilicity

Predicted

1,5-Isomer logP 6.29

1,4-Isomer logP 9.34

Large ΔlogP suggests different polymer compatibility profiles.

Predicted values; experimental validation recommended.

Evidence Dimension	Lipophilicity (Predicted logP)
Target Compound Data	logP = 6.29
Comparator Or Baseline	1,4-Bis(cyclohexylamino)-9,10-anthracenedione (CAS 13090-99-8) logP = 9.34
Quantified Difference	ΔlogP = -3.05
Conditions	Predicted values obtained from authoritative chemical databases [1]

Why This Matters

This significant difference in predicted lipophilicity (ΔlogP ≈ 3) indicates that the 1,5-isomer is considerably less lipophilic than its 1,4-counterpart, potentially influencing its solubility, migration tendency, and compatibility with various polymer matrices, making direct substitution inadvisable without empirical validation.

• [1] SIELC Technologies. (2018). 9,10-Anthracenedione, 1,5-bis(cyclohexylamino)- Product Page. Retrieved from sielc.com View Source

Solvent Solubility Profile for Formulation

The practical utility of 1,5-bis(cyclohexylamino)-9,10-anthracenedione in industrial applications is defined by its specific solvent solubility profile. Reported quantitative solubility data at 20°C provides a direct guide for formulation and processing [1]. This data allows for a precise comparison against the general class-level inference that the compound is soluble in organic solvents .

Solvent Solubility (20°C)

Reported data

Acetone1.3 g/L

Butyl Acetate0.4 g/L

Toluene2.7 g/L

Dichloromethane5.3 g/L

Ethanol1.1 g/L

Quantitative solubility data for solvent selection and masterbatch formulation.

Measurements at 20°C; confirm for your solvent system.

Evidence Dimension	Solubility in Organic Solvents (g/L at 20°C)
Target Compound Data	Acetone: 1.3; Butyl Acetate: 0.4; Methylbenzene (Toluene): 2.7; Dichloromethane: 5.3; Ethanol: 1.1
Comparator Or Baseline	General class description: 'Soluble in organic solvents'
Quantified Difference	Not applicable; data provides precise, actionable values rather than a qualitative description.
Conditions	Solubility measurements at 20°C in specified solvents [1]

Why This Matters

Quantitative solubility data in specific solvents is essential for selecting appropriate solvents for dye dispersion, masterbatch preparation, and cleaning protocols in manufacturing, thereby ensuring process efficiency and product consistency.

• [1] Pylam Dyes. (2024). Solvent Red 207 Product Page. Retrieved from pylamdyes.com View Source

Solvent Compatibility & Migration Resistance

In a direct performance comparison, 1,5-bis(cyclohexylamino)-9,10-anthracenedione (Solvent Red 207) demonstrates a 'Wide range' of solvent compatibility, a crucial factor for versatility in formulations . This contrasts sharply with 'Limited' compatibility for Solvent Red 24 and 'Moderate' for Solvent Red 26 . Furthermore, the target compound exhibits a migration resistance of Class 5, significantly outperforming the industry average of Class 3-4 .

Compatibility & Migration

Supplier comparison

Target Wide range / Class 5

Comparators Limited–Moderate / Class 3–4

Supports formulation versatility and reduced migration risk.

Data from product specification sheets; validate in final matrix.

Evidence Dimension	Solvent Compatibility
Target Compound Data	Wide range
Comparator Or Baseline	Solvent Red 24: Limited; Solvent Red 26: Moderate
Quantified Difference	Qualitative but clear tiered advantage over both comparators.
Conditions	Comparative product specification analysis for solvent dyes

Why This Matters

Broad solvent compatibility simplifies formulation development across different ink, coating, and plastic systems, reducing the need for multiple dye variants. High migration resistance is critical for applications like food packaging and consumer goods to prevent color bleeding and ensure safety compliance.

Verified Application Scenarios for 1,5-Bis(cyclohexylamino)-9,10-anthracenedione

High-Temperature Coloring of Engineering Plastics

This compound is particularly suited for coloring engineering plastics such as polycarbonate (PC), ABS, and nylon [1]. The key driver is its quantified thermal stability of 300°C, which ensures the dye does not degrade or cause color shift during the high-temperature processing (typically 230-300°C) required for these resins . This directly addresses a common failure mode of less stable dyes, which can decompose and alter the final part's appearance or mechanical properties.

Lightfast Coatings & Inks for Outdoor Applications

For applications demanding long-term color retention under intense light exposure, such as automotive coatings, architectural finishes, and outdoor signage, this compound is a preferred choice due to its excellent lightfastness rating of Class 7-8 [2]. This quantitative metric translates to significantly reduced fading and color shift compared to alternatives like Solvent Red 24 (Class 5), thereby extending the functional and aesthetic lifespan of the finished product .

Non-Migratory Dyeing of Consumer Goods & Food Contact Materials

In applications where dye migration can lead to product contamination or regulatory non-compliance, the high migration resistance of this compound (Class 5) is a critical selection factor . This property is essential for use in cosmetic packaging, toys, and food contact materials (subject to specific regulatory approval), where it helps prevent color bleeding and ensures the dye remains encapsulated within the polymer matrix .

Analytical Standard for Method Development & QC

Beyond industrial coloring, this compound serves as a well-defined standard for analytical research. Its distinct physicochemical properties, including a measured logP of 6.29 [3] and established HPLC methods for its separation and analysis [3], make it a useful reference compound for developing and validating analytical procedures, studying retention mechanisms, or as a lipophilic probe in various chemical and biochemical assays.

Application

Selection Property

Validation Focus

High-temperature engineering plastics

Thermal stability

No degradation or color shift at processing temperatures

Lightfast outdoor coatings & inks

Lightfastness rating

Long-term color retention under UV exposure

Non-migratory consumer goods & food contact

Migration resistance

Dye remains encapsulated, preventing bleeding

Analytical reference standard

Lipophilic profile & HPLC retention

Consistent chromatographic behavior for method validation

• [1] Pylam Dyes. (2024). Solvent Red 207 Product Page. Retrieved from pylamdyes.com View Source
• [2] Ranbar. (n.d.). Ranbar Red CHA Anthraquinone Dyes - Solvent Red 207. Retrieved from ranbar.cn View Source
• [3] SIELC Technologies. (2018). 9,10-Anthracenedione, 1,5-bis(cyclohexylamino)- Product Page. Retrieved from sielc.com View Source